Cas no 802906-31-6 (2-Quinolinecarboxaldehyde,4-methoxy-6,8-dimethyl-(9CI))

• Product Name: 2-Quinolinecarboxaldehyde,4-methoxy-6,8-dimethyl-(9CI)
• CAS No: 802906-31-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 714022
• PubChem ID: 45097420
• Update Time: 2025-04-19

2-Quinolinecarboxaldehyde,4-methoxy-6,8-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxaldehyde,4-methoxy-6,8-dimethyl-(9CI)
• 802906-31-6
• 4-Methoxy-6,8-dimethylquinoline-2-carbaldehyde

• Inchi： 1S/C13H13NO2/c1-8-4-9(2)13-11(5-8)12(16-3)6-10(7-15)14-13/h4-7H,1-3H3
• InChI Key： VOBIACZYDMTLNU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)N=C2C(C)=CC(C)=CC2=1

Computed Properties

• Exact Mass: 215.095
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 2.7